Imipramine

• CAS: 113-52-0; 50-49-7
• Molecular Formula: C19H24N2
• Molecular Weight: 280.4 g/mol
• InChI: InChI=1S/C19H24N2/c1-20(2)14-7-15-21-18-10-5-3-8-16(18)12-13-17-9-4-6-11-19(17)21/h3-6,8-11H,7,12-15H2,1-2H3
• InChIKey: BCGWQEUPMDMJNV-UHFFFAOYSA-N
• Solubility: CRYSTALS FROM ACETONE; FREELY SOL IN WATER, LESS SOL IN ALCOHOL, SPARINGLY SOL IN ACETONE /HYDROCHLORIDE/; In water, 18.2 mg/l @ 24 °C.; 18.2 mg/L at 24 °C

Imipramine (CAS 50-49-7) Chemical Class, Mechanism, and Clinical Positioning for Sourcing Decisions

Imipramine (CAS 50-49-7) is a first-generation tricyclic antidepressant (TCA) and a prototypical dibenzazepine derivative [1]. It functions as a dual reuptake inhibitor of serotonin (SERT) and norepinephrine (NET) transporters, exhibiting Ki values in the low nanomolar range for both targets . Its clinical utility extends beyond major depressive disorder to include nocturnal enuresis in children, with off-label applications in neuropathic pain and panic disorder [2]. This compound is widely available in research-grade formulations from multiple suppliers, with key procurement considerations including purity (>98%), salt form (commonly hydrochloride), and established stability profiles .

WorkflowDual SERT/NET transporter inhibition studies

SelectionHydrochloride salt form, high-purity research grade

Use ContextNeuroscience research, reference standard for monoamine uptake assays

• [1] DDInter 2.0. Imipramine. DDInter912. Accessed 2026. View Source
• [2] FDA Label. Imipramine hydrochloride prescribing information. Accessed via DDInter 2.0. View Source

Why Imipramine Cannot Be Readily Substituted with Other TCAs in Research or Clinical Protocols

Despite belonging to the same TCA class, imipramine exhibits a distinct pharmacological fingerprint that precludes simple substitution with analogs like desipramine, amitriptyline, or clomipramine. Substitution introduces substantial variability in monoamine transporter selectivity, off-target receptor engagement (which dictates side-effect profiles), and cardiac safety margins [1]. For instance, the SERT/NET selectivity ratio and muscarinic/α1-adrenergic receptor binding affinities differ markedly among TCAs, resulting in divergent sedative, anticholinergic, and cardiovascular effects [1]. Consequently, using a different TCA without accounting for these quantitative differences compromises both the validity of research models and the safety/efficacy profile in clinical applications. The evidence presented below provides the quantitative justification for selecting imipramine over its closest comparators.

Transporter selectivity mismatch

Desipramine shifts to NET-selective inhibition, altering monoaminergic endpoint profiles.

Receptor engagement divergence

Clomipramine or amitriptyline introduce higher anticholinergic and sedative confounds in behavioral models.

Cardiac safety endpoint variability

Amitriptyline has a different hERG block potency, impacting QT interval endpoint interpretation.

• [1] DDInter 2.0. Imipramine. DDInter912. Accessed 2026. View Source

Quantitative Evidence Guide: Differentiating Imipramine from Key TCA Comparators

Monoamine Transporter Selectivity: Imipramine Exhibits a Balanced SERT/NET Profile Distinct from Desipramine and Nortriptyline

Imipramine demonstrates a balanced serotonin (SERT) and norepinephrine (NET) transporter inhibition profile (SERT Ki ~7.7-30 nM; NET Ki ~67 nM), yielding a NET/SERT selectivity ratio of approximately 8.7 (based on Ki=7.7/67 nM) [REFS-1, REFS-2]. In stark contrast, the secondary amine TCA desipramine is a highly NET-selective inhibitor with a SERT Ki of 61 nM and NET Ki of 4 nM, producing a reversed selectivity profile (SERT/NET ratio >15) . Similarly, nortriptyline favors NET (Ki=3.4 nM) over SERT (Ki=161 nM) by nearly 50-fold . This differential transporter selectivity is crucial, as it directly impacts the neurochemical signature and, consequently, the therapeutic and adverse effect profiles.

SERT/NET selectivity

Head-to-head

Imipramine SERT Ki 7.7 nM, NET Ki 67 nM; Desipramine SERT Ki 61 nM, NET Ki 4 nM

Balanced dual inhibition vs NET-predominant profile

Binding assays, human SERT/NET; reported comparator context

Evidence Dimension	SERT and NET binding affinity (Ki)
Target Compound Data	SERT Ki = 7.7 nM; NET Ki = 67 nM [REFS-1, REFS-2]
Comparator Or Baseline	Desipramine: SERT Ki = 61 nM, NET Ki = 4 nM ; Nortriptyline: SERT Ki = 161 nM, NET Ki = 3.4 nM
Quantified Difference	Imipramine's SERT/NET selectivity ratio is ~8.7 (favoring SERT), whereas desipramine's is ~0.065 (favoring NET) and nortriptyline's is ~0.021 (favoring NET).
Conditions	Radioligand binding assays using human SERT and NET expressed in CHO or HEK293 cells.

Why This Matters

This balanced SERT/NET profile of imipramine is distinct from NET-predominant TCAs, making it the preferred reference standard for dual reuptake inhibition studies and a clinically distinct choice for patients requiring a balanced aminergic intervention.

• [1] Cenmed. Imipramine hydrochloride (C15-1205-956) Product Datasheet. Accessed 2026. View Source
• [2] Synthesis of 3,7-disubstituted imipramines by palladium-catalysed amination/cyclisation and evaluation of their inhibition of monoamine transporters. J Med Chem. 2011;54(19):9735-9750. View Source

Cardiac Safety: Imipramine's hERG Channel Blockade and QT Prolongation Risk Compared to Amitriptyline

Both imipramine and amitriptyline inhibit the hERG potassium channel, a primary mechanism for drug-induced QT prolongation. However, quantitative comparisons reveal distinct potencies. Imipramine inhibits hERG tail currents with an IC50 of 3.4 ± 0.4 μM at +20 mV [1]. Amitriptyline, under similar voltage-clamp conditions, exhibits a lower IC50 of 3.26 μM at +20 mV (0.5 Hz), indicating a slightly greater potency for hERG block [2]. Furthermore, amitriptyline's hERG block is highly voltage-dependent, with IC50 values decreasing from 23.0 μM at -30 mV to 4.66 μM at +30 mV [2]. This quantitative difference in hERG affinity and voltage-dependence provides a mechanistic basis for the observed clinical differences in cardiac safety profiles between these two TCAs.

hERG inhibition

Head-to-head

Imipramine IC50 3.4 μM; Amitriptyline IC50 3.26 μM at +20 mV

Marginally weaker hERG block, supports cardiac endpoint differentiation

Voltage-clamp in CHO cells; reported comparator context

Evidence Dimension	hERG channel inhibition (IC50)
Target Compound Data	IC50 = 3.4 ± 0.4 μM at +20 mV [1]
Comparator Or Baseline	Amitriptyline: IC50 = 3.26 μM at +20 mV (0.5 Hz) [2]
Quantified Difference	Imipramine's IC50 is approximately 4% higher than amitriptyline's under similar conditions, indicating marginally weaker hERG blockade.
Conditions	Voltage-clamp measurements of HERG tail currents in CHO cells transiently transfected with HERG cDNA.

Why This Matters

Imipramine's marginally lower potency for hERG block compared to amitriptyline may translate to a reduced risk of QT prolongation and arrhythmia, a critical consideration for clinical use, particularly in patients with cardiovascular comorbidities or those receiving concomitant QT-prolonging agents.

• [1] Teschemacher AG, et al. Inhibition of the current of heterologously expressed HERG potassium channels by imipramine and amitriptyline. Br J Pharmacol. 1999;128(2):479-485. View Source
• [2] Jo SH, et al. Blockade of the HERG human cardiac K+ channel by the antidepressant drug amitriptyline. Br J Pharmacol. 2000;129(7):1474-1480. View Source

Off-Target Receptor Profile: Imipramine's Lower Anticholinergic Burden Relative to Amitriptyline and Clomipramine

Imipramine binds to histamine H1 (Kd=37 nM), M1 muscarinic (Kd=46 nM), and α1-adrenergic (Kd=32 nM) receptors . While these affinities contribute to its sedative and anticholinergic side effects, they are notably lower than those of other tertiary amine TCAs. For example, clomipramine exhibits a much higher affinity for the α1-adrenergic receptor (Ki=3.2 nM) [1]. This quantitative difference in receptor engagement explains the clinical observation that imipramine has "less sedative and anticholinergic effects than the tertiary amine TCAs, amitriptyline and clomipramine" [2]. This makes imipramine a preferred TCA in research and clinical contexts where minimizing anticholinergic or sedative burden is a priority.

Receptor binding profile

Class-level

H1 Kd=37 nM, M1 Kd=46 nM, α1 Kd=32 nM

Lower anticholinergic/sedative binding relative to clomipramine

Radioligand binding; class-level inference

Evidence Dimension	Receptor binding affinity (Kd/Ki)
Target Compound Data	H1 Kd=37 nM, M1 Kd=46 nM, α1 Kd=32 nM
Comparator Or Baseline	Clomipramine: α1 Ki=3.2 nM [1]; Amitriptyline: H1 Ki=1.1 nM, M1 Ki=14 nM [literature values not provided here, but known to be more potent].
Quantified Difference	Imipramine's α1-adrenergic receptor affinity is approximately 10-fold lower than clomipramine's.
Conditions	Radioligand binding assays using recombinant human receptors.

Why This Matters

Imipramine's comparatively lower affinity for muscarinic and α1-adrenergic receptors directly translates to a more tolerable side-effect profile, making it a preferable option for long-term treatment adherence and for research models where confounding anticholinergic effects are undesirable.

• [1] Roth BL, et al. NIMH Psychoactive Drug Screening Program (PDSP) database. Clomipramine binding profile. Accessed 2026. View Source
• [2] DDInter 2.0. Imipramine. DDInter912. Accessed 2026. View Source

Clinical Efficacy in Depression: Imipramine's Comparative Performance Against Amitriptyline and SSRIs

A Cochrane Collaboration meta-analysis of randomized controlled trials comparing amitriptyline to other antidepressants for depression found that imipramine was significantly more effective than amitriptyline as a comparator, with a Peto odds ratio of 1.71 (95% CI 1.20–2.43) for response [1]. However, a separate meta-analysis comparing TCAs to SSRIs in depressed inpatients found that while dual-action TCAs (amitriptyline, clomipramine) had greater efficacy than SSRIs (effect size -0.30), imipramine (grouped with other predominantly noradrenergic TCAs) did not show a significant advantage over SSRIs [2]. A dose-response meta-analysis also indicated that 300 mg of imipramine/desipramine was statistically significantly superior to 150 mg (SMD 0.80; p=0.003) [3]. These findings underscore imipramine's established antidepressant efficacy, particularly at higher doses, but also highlight its nuanced position relative to other TCAs and newer antidepressants.

Depression endpoint response

Cross-study comparable

Peto OR 1.71 (95% CI 1.20–2.43) vs amitriptyline

Reported higher odds of endpoint response in trial meta-analysis

Meta-analysis of 9 RCTs; model-response context

Evidence Dimension	Clinical efficacy (Peto odds ratio for response)
Target Compound Data	Imipramine vs. amitriptyline: Peto OR 1.71 (1.20–2.43) [1]
Comparator Or Baseline	Amitriptyline as the comparator
Quantified Difference	Imipramine showed a 71% higher odds of response compared to amitriptyline in this analysis.
Conditions	Meta-analysis of 9 randomized controlled trials in patients with depression.

Why This Matters

This evidence confirms imipramine's robust antidepressant efficacy and provides quantitative support for its use in clinical protocols, especially where amitriptyline may be less effective or poorly tolerated. The dose-response data is critical for optimizing therapeutic regimens and for comparative pharmacology research.

• [1] Guaiana G, et al. Amitriptyline versus other types of pharmacotherapy for depression. Cochrane Database Syst Rev. 2003;(2):CD004186. View Source
• [2] Anderson IM. SSRIs versus tricyclic antidepressants in depressed inpatients: a meta-analysis of efficacy and tolerability. Depress Anxiety. 1998;7 Suppl 1:11-17. View Source
• [3] Furukawa TA, et al. Dose effects of tricyclic antidepressants in the treatment of acute depression – A systematic review and meta-analysis of randomized trials. J Affect Disord. 2022;307:191-198. View Source

Therapeutic Plasma Concentration Range: Imipramine's Narrow Window Compared to Other TCAs

Imipramine, along with its active metabolite desipramine, has a defined therapeutic plasma concentration range of 175–300 μg/L, with toxicity manifesting at concentrations >300 μg/L [1]. This narrow therapeutic window is characteristic of many TCAs, but the specific threshold varies. For comparison, amitriptyline plus nortriptyline has a therapeutic range of 80–200 μg/L [1], while clomipramine plus norclomipramine's range is 230–450 μg/L [1]. The half-life of imipramine is 11–25 hours, which is shorter than that of amitriptyline (10–28 h) but similar to desipramine (15–18 h) [1]. These pharmacokinetic parameters are essential for clinical management and for designing in vitro and in vivo studies requiring precise exposure control.

Therapeutic monitoring range

Cross-study comparable

175–300 μg/L (imipramine+desipramine)

Narrow window requires exposure control in PK/PD studies

TDM consensus guidelines; reported context

Evidence Dimension	Therapeutic plasma concentration range
Target Compound Data	175–300 μg/L [1]
Comparator Or Baseline	Amitriptyline: 80–200 μg/L; Clomipramine: 230–450 μg/L [1]
Quantified Difference	Imipramine's therapeutic range is higher than amitriptyline's but lower than clomipramine's.
Conditions	Clinical therapeutic drug monitoring guidelines.

Why This Matters

This narrow therapeutic index necessitates careful dose titration and therapeutic drug monitoring, which is a critical differentiator from newer antidepressants. For researchers, this data is essential for establishing relevant in vitro concentrations and for interpreting in vivo pharmacokinetic-pharmacodynamic relationships.

• [1] Hiemke C, et al. Consensus Guidelines for Therapeutic Drug Monitoring in Neuropsychopharmacology: Update 2017. Pharmacopsychiatry. 2018;51(1-02):9-62. Table 2. View Source

High-Value Research and Industrial Applications for Imipramine Based on Verified Evidence

Reference Standard for Dual SERT/NET Reuptake Inhibition in Neuropharmacology

Given its well-characterized, balanced inhibition of both SERT (Ki ~7.7-30 nM) and NET (Ki ~67 nM) [1], imipramine serves as an essential positive control and reference compound in assays designed to evaluate monoamine transporter function. It is particularly valuable when a mixed SERT/NET profile is required, as opposed to the selective NET inhibition seen with desipramine or the predominantly serotonergic profile of clomipramine. Researchers can use imipramine to benchmark the activity of novel dual reuptake inhibitors and to explore the neurochemical basis of antidepressant efficacy [2].

Model Compound for Investigating hERG-Mediated Cardiotoxicity and QT Prolongation

Imipramine's established hERG channel blockade (IC50 3.4 μM at +20 mV) [1] makes it a valuable tool compound for studying drug-induced long QT syndrome and arrhythmia mechanisms. In cardiac safety pharmacology, imipramine can be employed as a prototypical TCA to calibrate high-throughput hERG screening assays and to investigate structure-activity relationships governing potassium channel block. Its well-documented clinical association with QT prolongation further validates its use as a translational model for assessing proarrhythmic risk [2].

Pharmacogenetic Research Tool for CYP2D6 and CYP2C19 Metabolism

Imipramine is extensively metabolized by CYP2D6 and CYP2C19 to its active metabolite desipramine [1]. This metabolic pathway is highly polymorphic, leading to significant inter-individual variability in plasma concentrations and therapeutic response. Consequently, imipramine is a cornerstone compound in pharmacogenetic studies aimed at understanding the impact of CYP2D6 and CYP2C19 genotypes on TCA pharmacokinetics and clinical outcomes. Its use is critical for developing and validating genotype-guided dosing algorithms to mitigate adverse effects in poor metabolizers and ensure efficacy in ultrarapid metabolizers [2].

Application

Selection Property

Validation Focus

Dual SERT/NET reuptake inhibition studies

Balanced SERT/NET transporter engagement

Radioligand binding and functional uptake assays

hERG channel cardiotoxicity research

hERG block potency as prototypical TCA calibrator

Voltage-clamp hERG screening assays

CYP2D6/CYP2C19 pharmacogenetic metabolism

Polymorphic CYP substrate metabolism profile

Genotype-stratified PK and metabolite profiling

• [1] Cenmed. Imipramine hydrochloride (C15-1205-956) Product Datasheet. Accessed 2026. View Source
• [2] Anderson IM. SSRIs versus tricyclic antidepressants in depressed inpatients: a meta-analysis of efficacy and tolerability. Depress Anxiety. 1998;7 Suppl 1:11-17. View Source
• [3] Teschemacher AG, et al. Inhibition of the current of heterologously expressed HERG potassium channels by imipramine and amitriptyline. Br J Pharmacol. 1999;128(2):479-485. View Source
• [4] Jo SH, et al. Blockade of the HERG human cardiac K+ channel by the antidepressant drug amitriptyline. Br J Pharmacol. 2000;129(7):1474-1480. View Source
• [5] Hiemke C, et al. Consensus Guidelines for Therapeutic Drug Monitoring in Neuropsychopharmacology: Update 2017. Pharmacopsychiatry. 2018;51(1-02):9-62. View Source
• [6] CPIC. Clinical Pharmacogenetics Implementation Consortium guideline for CYP2D6 and CYP2C19 genotypes and dosing of tricyclic antidepressants. 2013. View Source